6-(4-chlorophenyl)-3-[(2-methyl-1H-benzimidazol-1-yl)methyl]-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine

• Molecular Formula: C19H15ClN6S
• Molecular Weight: 394.9 g/mol
• IUPAC Name: 6-(4-chlorophenyl)-3-[(2-methylbenzimidazol-1-yl)methyl]-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• InChI: InChI=1S/C19H15ClN6S/c1-12-21-15-4-2-3-5-17(15)25(12)10-18-22-23-19-26(18)24-16(11-27-19)13-6-8-14(20)9-7-13/h2-9H,10-11H2,1H3
• InChI Key: MWLHHFDCCYQTTI-UHFFFAOYSA-N
• SMILES: CC1=NC2=CC=CC=C2N1CC3=NN=C4N3N=C(CS4)C5=CC=C(C=C5)Cl

Description

6-(4-chlorophenyl)-3-[(2-methyl-1H-benzimidazol-1-yl)methyl]-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of triazolothiadiazines and has shown promising results in various studies related to its mechanism of action and physiological effects.

Scientific Research Applications

6-(4-chlorophenyl)-3-[(2-methyl-1H-benzimidazol-1-yl)methyl]-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine has been studied for its potential applications in various scientific research fields. One of the main applications of this compound is in the field of medicinal chemistry, where it has been tested for its potential as a drug candidate. This compound has shown promising results in various studies related to its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 6-(4-chlorophenyl)-3-[(2-methyl-1H-benzimidazol-1-yl)methyl]-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes that are involved in the regulation of various physiological processes. This compound has also been shown to have anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects:
6-(4-chlorophenyl)-3-[(2-methyl-1H-benzimidazol-1-yl)methyl]-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound has anti-inflammatory and antioxidant properties. This compound has also been shown to have potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(4-chlorophenyl)-3-[(2-methyl-1H-benzimidazol-1-yl)methyl]-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine in lab experiments is its potential as a drug candidate. This compound has shown promising results in various studies related to its mechanism of action and physiological effects. However, one of the main limitations of using this compound in lab experiments is its relatively high cost and low availability.

Future Directions

There are several future directions for research related to 6-(4-chlorophenyl)-3-[(2-methyl-1H-benzimidazol-1-yl)methyl]-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine. One of the main areas of research is related to the development of more efficient synthesis methods for this compound. Another area of research is related to the optimization of this compound as a drug candidate, including the development of more effective delivery methods. Additionally, further studies are needed to fully understand the mechanism of action and physiological effects of this compound.

Synthesis Methods

The synthesis of 6-(4-chlorophenyl)-3-[(2-methyl-1H-benzimidazol-1-yl)methyl]-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine involves the reaction of 2-methyl-1H-benzimidazole-1-methylamine with 4-chlorobenzaldehyde in the presence of acetic acid as a catalyst. The resulting intermediate is then reacted with thiosemicarbazide in the presence of phosphorous oxychloride to yield the final product. The synthesis of this compound has been optimized to produce high yields and purity.